Cas no 5719-34-6 (5H,7H-thieno3,4-dpyrimidine-2,4-diol)

5H,7H-thieno3,4-dpyrimidine-2,4-diol structure
5719-34-6 structure
Product Name:5H,7H-thieno3,4-dpyrimidine-2,4-diol
CAS No:5719-34-6
MF:C6H6N2O2S
MW:170.189039707184
MDL:MFCD26797198
CID:1601450
PubChem ID:10352114
Update Time:2025-04-21

5H,7H-thieno3,4-dpyrimidine-2,4-diol Chemical and Physical Properties

Names and Identifiers

    • 5,7-dihydrothieno[3,4-d]pyrimidine-2,4(1h,3h)-dione
    • thieno[3,4-d]pyrimidine-2,4(1H,3H,5H,7H)-dione
    • 5H,7H-2-dihydrothieno&lt
    • 3,4-d&gt
    • pyrimidine-2,4-dione
    • thieno[3,4-d]pyrimidine-2,4-(1H,3H,5H,7H)-dione
    • CTK1E7583
    • 2,3-dihydro-3-oxothieno&lt
    • isothiazole 1,1-dioxide
    • Thieno[3,4-d]isothiazol-3(2H)-one, 1,1-dioxide
    • thieno[3,4-d]isothiazol-3(2H)-one-1,1-dioxide
    • 2,3-dihydro-3-oxo-thieno&lt
    • isothiazole-1,1-dioxide
    • thieno&lt
    • isothiazole-3(2H)-one 1,1-dioxide
    • 5,7-dihydro-1H-thieno[3,4-d]pyrimidine-2,4-dione
    • isothiazol-3(2H)-one-1
    • 1,1-dioxo-thieno[3,4-d]isothiazol-3-one
    • isothiazol-3(2H)-one 1,1-dioxide
    • thieno[3,4-d]pyrimidin-2,4(1H,3H,5H,7H)-dione
    • thieno(3,4-d)-1,2-thiazol-3(2H)-one 1,1-dioxide
    • 2,3-dihydro-3-oxothieno< 3,4-d> isothiazole 1,1-dioxide
    • 2,3-dihydro-3-oxo-thieno< 3,4-d> isothiazole-1,1-dioxide
    • 5H,7H-2-dihydrothieno< 3,4-d> pyrimidine-2,4-dione
    • thieno< 3,4-d>
    • 5H,7H-thieno3,4-dpyrimidine-2,4-diol
    • 5,7-Dihydrothieno[3,4-d]pyrimidine-2,4-diol
    • SCHEMBL13982645
    • EN300-3477314
    • SCHEMBL1620313
    • CS-0246928
    • 5,7-DIHYDROTHIENO(3,4-D)PYRIMIDINE-2,4-DIOL
    • Thieno[3,4-d]pyrimidine-2,4(1H,3H)-dione, 5,7-dihydro-
    • 5719-34-6
    • RCZJDYOOUXZORM-UHFFFAOYSA-N
    • DB-335788
    • thieno[3,4-d]pyrimidine-2,4-(1H, 3H, 5H, 7H)-dione
    • Z1255490035
    • 5h,7h-Thieno[3,4-d]pyrimidine-2,4-diol
    • AKOS024321052
    • MDL: MFCD26797198
    • Inchi: 1S/C6H6N2O2S/c9-5-3-1-11-2-4(3)7-6(10)8-5/h1-2H2,(H2,7,8,9,10)
    • InChI Key: RCZJDYOOUXZORM-UHFFFAOYSA-N
    • SMILES: S1CC2C(NC(NC=2C1)=O)=O

Computed Properties

  • Exact Mass: 170.01499861g/mol
  • Monoisotopic Mass: 170.01499861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 83.5Ų

5H,7H-thieno3,4-dpyrimidine-2,4-diol Pricemore >>

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